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Compound of Interest

Compound Name: Stannous octoate

Cat. No.: B1220952

Stannous Octoate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,
and catalytic mechanisms of stannous octoate. The information is curated for professionals in
research, scientific, and drug development fields, with a focus on data clarity and experimental
insights.

Chemical and Physical Properties

Stannous octoate, also known as tin(ll) 2-ethylhexanoate, is a versatile organotin compound
with significant applications in polymer chemistry.[1][2] It is a clear, colorless to pale yellow
liquid at room temperature.[3][4] The yellow discoloration is often attributed to the oxidation of
Sn(ll) to Sn(IV).[3][4]

Quantitative Data Summary

The key physical and chemical properties of stannous octoate are summarized in the table
below for easy reference and comparison.
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Property Value References
Molecular Formula C16H3004Sn [51[6]
Molecular Weight 405.12 g/mol [51[7]
CAS Number 301-10-0 [51[7]
Appearance C.Iear, co.lorl'ess to pale yellow, G151
viscous liquid
Density 1.251 g/mL at 25 °C [5]
Melting Point <-20°C [5]
Boiling Point > 200 °C [5]
Flash Point > 110 °C [5]
Refractive Index n20/D 1.493 [5]

Solubility

Soluble in organic solvents,

insoluble in water.

[8]1°]

Molecular Structure

Stannous octoate consists of a central tin(ll) ion coordinated by two 2-ethylhexanoate ligands.
The structure of the molecule is depicted in the diagram below.
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General Synthesis Workflow for Stannous Octoate

Tin(ll) Oxide +
2-Ethylhexanoic Acid

(Heating and Stirring)

Azeotropic Distillation
(Water Removal)

Purification
(Filtration, Vacuum Distillation)
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Catalytic Cycle of Stannous Octoate in Polyurethane Formation

Polyol (R-OH)

Coordination Complex
[Sn(Oct)2(R-OH)]

Activated Polyol Isocyanate (R'-NCO)

Releases +
Urethane socyanate

Nucleophilic Attack

Urethane Linkage
(R-O-CO-NH-R)

Catalyst Regeneration
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Mechanism of Stannous Octoate Catalyzed ROP of Lactide

Alcohol (R-OH)

Lactide Monomer

Coordination of Lactide
to Tin Center

Ring-Opening

Insertion of Lactide
into Sn-OR bond

Chain Propagation
(Growing PLA Chain)

Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. emirachem.com [emirachem.com]

e 2. STANNOUS OCTOATE - Ataman Kimya [atamanchemicals.com]
¢ 3. STANNOUS OCATATE - Ataman Kimya [atamanchemicals.com]
e 4. Tin(ll) 2-ethylhexanoate - Wikipedia [en.wikipedia.org]

e 5. Cas 301-10-0,Stannous octoate | lookchem [lookchem.com]

e 6. 2-ethylhexanoic acid tin(ll) salt | C16H3004Sn | CID 9318 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. haihangchem.com [haihangchem.com]
e 8. ohans.com [ohans.com]
e 9. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [stannous octoate chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220952#stannous-octoate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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